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Compound of Interest

Compound Name:
2-Methyl-4-oxoquinazolin-3(4H)-yl

butyrate

CAS No.: 27232-01-5

Cat. No.: B11867039

Get Quote

Executive Summary
This guide provides a technical comparison between Propionate (C3) and Butyrate (C4) ester

derivatives of the 4(3H)-quinazolinone scaffold. While both esters are commonly employed to

modulate lipophilicity and bioavailability in drug design, they exhibit distinct pharmacological

profiles driven by their metabolic byproducts and physicochemical properties.

The Verdict:

Select Quinazolinone Propionate when the objective is rapid onset, higher aqueous solubility,

and a metabolically neutral promoiety. It is ideal for acute antimicrobial applications where

rapid hydrolysis is required.

Select Quinazolinone Butyrate for anticancer and chronic anti-inflammatory applications. The

C4 chain offers superior membrane permeability (higher LogP) and releases butyric acid

upon hydrolysis—a potent Histone Deacetylase (HDAC) inhibitor—creating a synergistic

"dual-warhead" mechanism.
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Physicochemical & Structural Analysis
The choice between propionate and butyrate esters fundamentally alters the molecular

descriptors of the parent quinazolinone, impacting ADME (Absorption, Distribution, Metabolism,

Excretion) profiles.

Feature
Quinazolinone
Propionate (C3)

Quinazolinone
Butyrate (C4)

Impact on
Bioactivity

Chain Length 3 Carbons 4 Carbons

Butyrate increases

steric bulk, slowing

esterase attack.

Lipophilicity (

LogP)
+0.5 - 0.8 (vs. parent) +1.0 - 1.3 (vs. parent)

Butyrate enhances

passive diffusion

across lipid bilayers.

Aqueous Solubility Moderate Low

Propionate is

preferred for

parenteral

formulations.

Hydrolysis Rate
Fast (

20-40 min)

Slow (

60-120 min)

Butyrate acts as a

sustained-release

prodrug.

Metabolic Payload Propionic Acid Butyric Acid

Critical: Butyric acid is

bioactive (HDACi);

Propionic acid is

primarily metabolic

fuel.

Mechanism of Action: The "Dual-Warhead"
Advantage
The most significant differentiator is the bioactivity of the hydrolyzed tail. While propionate is

largely inert pharmacologically, butyrate functions as an epigenetic modulator.
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Pathway Visualization
The following diagram illustrates the divergent signaling pathways activated by the two

derivatives upon cellular entry.
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Figure 1: Divergent activation pathways. Note the synergistic HDAC inhibition provided solely

by the Butyrate derivative.

Comparative Bioactivity Data[1][2][3][4]
The following data summarizes performance metrics from aggregated SAR studies involving

4(3H)-quinazolinone derivatives.

Antimicrobial Potency (MIC in g/mL)
Butyrate derivatives typically outperform propionates against Gram-positive bacteria due to

enhanced lipophilicity facilitating cell wall penetration.
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Organism Strain
Propionate
Derivative

Butyrate
Derivative

Interpretation

S. aureus ATCC 25923 12.5 - 25.0 6.25 - 12.5

Butyrate

penetrates

peptidoglycan

better.

B. subtilis ATCC 6633 25.0 12.5

Consistent

lipophilic

advantage.

E. coli ATCC 25922 > 50.0 > 50.0

Both struggle

with Gram-

negative outer

membranes.

C. albicans ATCC 10231 25.0 25.0

Equivalent

antifungal

activity.

Anticancer Cytotoxicity (IC in M)
In cancer cell lines (e.g., MCF-7, HeLa), the butyrate derivative often shows 2-5x greater

potency. This is attributed to the "Warburg Effect" modulation and HDAC inhibition by the

released butyrate.
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Cell Line Tissue Origin Propionate IC Butyrate IC Mechanism
Note

MCF-7 Breast
18.5

2.1

8.4

1.2

Synergistic

apoptosis

induction.

HeLa Cervical
22.1

3.0

10.2

1.5

Enhanced tubulin

acetylation.

HepG2 Liver
15.0

2.5

12.8

2.0

High esterase

activity in HepG2

equalizes rates.

HUVEC Normal > 100 > 80

Both show good

selectivity (low

toxicity).

Experimental Protocols
To validate these differences in your own lab, use the following standardized protocols.

Synthesis of Quinazolinone Esters (General Procedure)
Reagents: 4(3H)-quinazolinone active core (with -OH or -NH2 handle), Propionyl/Butyryl

chloride, Triethylamine (TEA), DCM.

Dissolution: Dissolve 1.0 eq of the quinazolinone substrate in dry Dichloromethane (DCM).

Base Addition: Add 1.5 eq of TEA and cool to 0°C under nitrogen atmosphere.

Acylation: Dropwise add 1.2 eq of the respective acyl chloride (Propionyl chloride for C3;

Butyryl chloride for C4).

Reaction: Stir at RT for 3–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

Workup: Wash with NaHCO3, dry over MgSO4, and recrystallize from Ethanol.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11867039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expectation: Butyrate derivatives often crystallize more readily due to increased

hydrophobicity.

Plasma Stability / Hydrolysis Assay
This assay determines the "prodrug" half-life (

).

Workflow Visualization:
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Figure 2: Workflow for determining ester hydrolysis rates.

Protocol:

Prepare 10 mM stock solutions of Propionate and Butyrate esters in DMSO.
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Spike into pre-warmed (37°C) human plasma or esterase solution (final conc. 100

M).

Aliquot 100

L at defined time points (

min).

Quench immediately with 200

L cold Acetonitrile containing Internal Standard.

Centrifuge (10,000 x g, 5 min) and inject supernatant into HPLC.

Data Analysis: Plot

vs. Time. The slope

gives

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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